4H-Benzo[d][1,3]oxazin-4-one
Overview
Description
4H-Benzo[d][1,3]oxazin-4-one is a useful research compound. Its molecular formula is C8H5NO2 and its molecular weight is 147.13 g/mol. The purity is usually 95%.
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Scientific Research Applications
Bioactivity and Ecological Role : Compounds of the 4H-3,1-Benzoxazin-4-one class, such as benzoxazinones, have shown notable phytotoxic, antifungal, antimicrobial, and antifeedant effects. These compounds are considered promising leads for natural herbicide models and are significant in understanding the ecological behavior of benzoxazinone-producing plants. The degradation products of these compounds play a role in chemical defense mechanisms, and their ecotoxicologic effects are also of interest (Macias, Marín, Oliveros-Bastidas, & Molinillo, 2009).
Pharmaceutical Applications : Benzoxazinones and their derivatives have been employed in the development of pharmaceuticals. The versatility and relative chemical simplicity of the benzoxazinone skeleton make it a promising source of bioactive compounds that are natural in origin (Macias et al., 2009).
Synthesis Methods : Effective synthesis methods have been developed for 4H-3,1-Benzoxazin-4-one derivatives. One notable method involves the use of the iminium cation from a mixture of cyanuric chloride and dimethylformamide as a cyclizing agent, allowing the synthesis of 2-substituted 4H-3,1-Benzoxazin-4-one derivatives in high yield under mild conditions (Shariat, Samsudin, & Zakaria, 2013).
Copper-Catalyzed Synthesis : A copper-catalyzed method has been developed for synthesizing 4H-3,1-Benzoxazin-4-one derivatives, based on a tandem intramolecular C-N coupling/rearrangement process. This method offers a new strategy for constructing N-heterocycles (Ge et al., 2013).
Use in Inhibiting Human Leukocyte Elastase : 4H-3,1-Benzoxazin-4-ones have been studied as alternate substrate inhibitors of human leukocyte elastase, forming acyl enzyme intermediates during enzyme catalysis. Various benzoxazinones have been synthesized and tested for their inhibition potential, revealing significant variance in their effectiveness (Krantz et al., 1990).
Properties
IUPAC Name |
3,1-benzoxazin-4-one | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5NO2/c10-8-6-3-1-2-4-7(6)9-5-11-8/h1-5H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SFDGJDBLYNJMFI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=O)OC=N2 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
147.13 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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